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Compound of Interest

Compound Name: T-2 triol

cat. No.: B1682872

An In-Depth Technical Guide to the Toxicological Profile of T-2 Triol

Introduction

T-2 triol is a type A trichothecene mycotoxin and a significant metabolite of the more potent T-2
toxin, produced by various Fusarium species that contaminate cereal grains.[1][2] As a member
of the trichothecene family, its chemical structure is characterized by a 12,13-epoxy ring, which
is a crucial feature for its biological activity.[3] While generally considered less toxic than its
parent compound, T-2 toxin, T-2 triol exhibits significant cytotoxic activity and contributes to the
overall toxicological burden following exposure to T-2 toxin.[4][5][6][7] This document provides
a comprehensive overview of the toxicological profile of T-2 triol, intended for researchers,
scientists, and drug development professionals. It covers the compound's chemical properties,
toxicokinetics, mechanisms of toxicity, and detailed experimental protocols for its assessment.

Chemical and Physical Properties

T-2 triol is a sesquiterpenoid compound with a tetracyclic ring system.[3] Its key
physicochemical properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1682872?utm_src=pdf-interest
https://www.benchchem.com/product/b1682872?utm_src=pdf-body
https://www.benchchem.com/product/b1682872?utm_src=pdf-body
https://lktlabs.com/product/t2-toxin-triol/
https://www.bioaustralis.com/product/t2-toxin-triol/
https://foodb.ca/compounds/FDB014071
https://www.benchchem.com/product/b1682872?utm_src=pdf-body
https://www.glpbio.com/gc37711.html
https://www.medchemexpress.com/t2-toxin-triol.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC183530/
https://journals.asm.org/doi/10.1128/aem.57.7.2101-2103.1991
https://www.benchchem.com/product/b1682872?utm_src=pdf-body
https://www.benchchem.com/product/b1682872?utm_src=pdf-body
https://foodb.ca/compounds/FDB014071
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 34114-98-2 [1]8]
Molecular Formula C20H3007 [1][8]
Molecular Weight 382.45 g/mol [11[41[8]

[(1S,2R,4S,7R,9R,10R,11S,12
S)-10,11-dihydroxy-2-
(hydroxymethyl)-1,5-

IUPAC Name dimethylspiro[8- [1]8]
oxatricyclo[7.2.1.02,7]dodec-5-
ene-12,2'-oxirane]-4-yl] 3-

methylbutanoate

Appearance White to off-white powder [1]

Soluble in DMSO,
Solubility Dichloromethane, Methanol. [1]

Slightly soluble in water.

Melting Point 162°C [1]

Storage Store at -20°C [1]14]

Toxicokinetics: Metabolism and Disposition

T-2 triol is primarily formed through the metabolism of T-2 toxin.[4][5] The metabolic
transformation of T-2 toxin is rapid and extensive, involving several key pathways.

3.1 Metabolism of T-2 Toxin to T-2 Triol The primary metabolic pathway for T-2 toxin in
mammals is deacetylation at the C-4 position to form HT-2 toxin.[9][10] Subsequent hydrolysis
reactions, mediated by carboxylesterases, lead to the formation of other metabolites, including
T-2 triol.[10][11] The metabolic cascade generally follows these steps: hydrolysis,
hydroxylation, de-epoxidation, and conjugation.[12][13][14] T-2 triol is formed through the
deacetylation of HT-2 toxin at the C-15 position.[10] In vitro studies using HepG2 cells have
shown that T-2 toxin is rapidly metabolized, with T-2 triol appearing as a metabolite, typically
reaching its maximum concentration within a few hours of exposure.[15]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://lktlabs.com/product/t2-toxin-triol/
https://pubchem.ncbi.nlm.nih.gov/compound/13797589
https://lktlabs.com/product/t2-toxin-triol/
https://pubchem.ncbi.nlm.nih.gov/compound/13797589
https://lktlabs.com/product/t2-toxin-triol/
https://www.glpbio.com/gc37711.html
https://pubchem.ncbi.nlm.nih.gov/compound/13797589
https://lktlabs.com/product/t2-toxin-triol/
https://pubchem.ncbi.nlm.nih.gov/compound/13797589
https://lktlabs.com/product/t2-toxin-triol/
https://lktlabs.com/product/t2-toxin-triol/
https://lktlabs.com/product/t2-toxin-triol/
https://lktlabs.com/product/t2-toxin-triol/
https://www.glpbio.com/gc37711.html
https://www.benchchem.com/product/b1682872?utm_src=pdf-body
https://www.glpbio.com/gc37711.html
https://www.medchemexpress.com/t2-toxin-triol.html
https://www.benchchem.com/product/b1682872?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4570218/
https://www.ncbi.nlm.nih.gov/books/NBK513624/
https://www.benchchem.com/product/b1682872?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK513624/
https://en.wikipedia.org/wiki/T-2_mycotoxin
https://pmc.ncbi.nlm.nih.gov/articles/PMC8618548/
https://www.mdpi.com/1420-3049/26/22/6868
https://www.mdpi.com/2072-6651/14/2/145
https://www.benchchem.com/product/b1682872?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK513624/
https://www.benchchem.com/product/b1682872?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11120489/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

+ Reactive Oxygen
Species (ROS)

Oxidative Stress

Mitochondria

J

1 Bax/ | Bcl-2

Cytochrome ¢
Release

Caspase-9
Activation

Hydrolysis

Other Metabolites
(e.g., Neosolaniol, T-2 Tetraol)

HT-2 Toxin

Conjugation

Caspase-3
Activation

Hyudralvysis
P4 P4

Glucuronide

Conjugates

Conjugation Apoptosis

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Preparation

1. Plate Cells in 96-well Plate

& Exposure

2. Incubate for 24h
(Cell Attachment)

3. Prepare T-2 Triol
Serial Dilutions

4. Add Toxin to Cells

5. Incubate for 24-72h

6. Stain with
Neutral Red

7. Extract Dye

8. Measure Absorbance
(540 nm)

9. Calculate % Viability

10. Determine IC50 Value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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